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Abstract
Hydantoic acid, also known as N-carbamoylglycine, is a derivative of the amino acid glycine.

[1][2] As an intermediate in the synthesis of hydantoins, a class of compounds with diverse

biological activities, understanding the identification and synthesis of hydantoic acid is crucial

for researchers in medicinal chemistry and drug development. This document provides an in-

depth overview of hydantoic acid, including its chemical identifiers, physical and spectral

properties, a detailed experimental protocol for its synthesis, and its relationship to the broader

class of hydantoin derivatives.

Chemical Identification and Properties
Hydantoic acid is chemically identified as 2-(carbamoylamino)acetic acid.[3] It is a white to

almost white crystalline powder.[2] The primary identifier for this compound is its CAS number.

Table 1: Chemical Identifiers for Hydantoic Acid
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Identifier Value Reference

CAS Number 462-60-2 [1][3][4]

Molecular Formula C3H6N2O3 [3][4]

IUPAC Name 2-(carbamoylamino)acetic acid [3]

Synonyms

N-Carbamoylglycine,

Glycoluric acid, N-

Carboxymethylurea

[2][4]

EINECS Number 207-328-5 [2][4]

PubChem CID 10020 [3]

InChIKey
KZVRXPPUJQRGFN-

UHFFFAOYSA-N
[3]

Table 2: Physicochemical Properties of Hydantoic Acid

Property Value Reference

Molar Mass 118.09 g/mol [4]

Melting Point 179-180 °C [4]

Water Solubility 38.85 g/L (at 25 °C) [2][4]

pKa 3.876 (at 25 °C) [2][4]

Appearance
White to almost white

powder/crystal
[2]

Spectroscopic Data for Identification
Spectroscopic methods are essential for the unambiguous identification and characterization of

hydantoic acid.

Table 3: Spectroscopic Data for Hydantoic Acid
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Technique Key Data Points Reference

¹H NMR (in D₂O)

A prominent signal around 3.9

ppm is observed,

corresponding to the

methylene (-CH₂) group.

[5]

Mass Spectrometry

Data available through NIST

Mass Spectrometry Data

Center.

[3]

Infrared (IR) Spectroscopy

FTIR spectra are available,

typically showing characteristic

peaks for N-H, C=O, and C-N

bonds.

[3]

¹³C NMR
Data is available in spectral

databases.
[6]

Raman Spectroscopy
Spectra are available in

spectral databases.
[3]

Experimental Protocols: Synthesis of Hydantoic
Acid
Hydantoic acid is a key intermediate in the Urech hydantoin synthesis, which involves the

reaction of an amino acid with potassium cyanate followed by acid-catalyzed cyclization to form

the hydantoin. The synthesis of hydantoic acid itself can be achieved by stopping the reaction

before the final cyclization step.

Synthesis of Hydantoic Acid from Glycine
This protocol is adapted from the initial step of the Urech hydantoin synthesis.

Objective: To synthesize hydantoic acid (N-carbamoylglycine) from glycine and potassium

cyanate.

Materials:
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Glycine

Potassium cyanate (KCNO)

Deionized water

Equipment:

Round-bottom flask

Heating mantle with magnetic stirrer

Reflux condenser

Beakers

Buchner funnel and filter paper

Crystallizing dish

Drying oven

Procedure:

In a round-bottom flask, dissolve glycine (1.0 equivalent) in deionized water.

Add potassium cyanate (1.2 equivalents) to the solution.

Heat the reaction mixture at approximately 60°C for one hour with continuous stirring. This

step facilitates the formation of the N-carbamyl amino acid (hydantoic acid).[7]

Monitor the reaction progress using a suitable analytical technique (e.g., TLC).

Once the reaction is complete, allow the solution to cool to room temperature.

Slowly acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to a pH of approximately

3-4 to precipitate the hydantoic acid.

Cool the mixture in an ice bath to maximize precipitation.
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Collect the precipitated white solid by vacuum filtration using a Buchner funnel.

Wash the solid with a small amount of cold deionized water to remove any remaining salts.

The crude hydantoic acid can be further purified by recrystallization from hot water.

Dry the purified product in a drying oven at a temperature below its melting point (e.g., 80-

100°C).

Diagram 1: Synthesis of Hydantoic Acid and subsequent Hydantoin Formation

Glycine
(Amino Acid)

Hydantoic Acid
(N-Carbamoylglycine)

+ KCNO, Heat
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Water- H₂O
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Caption: Urech synthesis of hydantoin with hydantoic acid as a key intermediate.

Role in Synthesis and Biological Significance
Hydantoic acid is a crucial intermediate in the synthesis of hydantoins. Hydantoin and its

derivatives are a significant class of heterocyclic compounds with a wide range of

pharmacological properties, including anticonvulsant, antiarrhythmic, antimicrobial, and

anticancer activities.[8][9][10][11] The synthesis of various substituted hydantoins often

proceeds through the formation of a corresponding substituted hydantoic acid.

While much of the research focuses on the biological activities of the cyclized hydantoin

derivatives, the properties of hydantoic acid itself are of interest, particularly in the context of

its role as a metabolite.[1][2]
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Diagram 2: General Workflow for the Identification of a Synthesized Compound
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Caption: A typical workflow for the characterization and identification of a synthesized chemical

compound.
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Safety and Handling
Hydantoic acid is classified as an irritant, causing skin, eye, and respiratory system irritation.

[4] It is also considered harmful if swallowed.[2][3] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

compound.[4] In case of eye contact, rinse immediately with plenty of water and seek medical

advice.[4]

Table 4: GHS Hazard Statements for Hydantoic Acid

Hazard Code Description Reference

H302 Harmful if swallowed [2][3]

H315 Causes skin irritation [2][3]

H319 Causes serious eye irritation [2][3]

H335 May cause respiratory irritation [2][3]

Conclusion
Hydantoic acid is a well-characterized compound with the CAS number 462-60-2. Its

identification is straightforward using standard analytical techniques, particularly NMR and IR

spectroscopy. As a key intermediate in the synthesis of biologically active hydantoin

derivatives, the ability to synthesize and characterize hydantoic acid is a valuable skill for

researchers in the fields of organic synthesis and medicinal chemistry. The experimental

protocols and data presented in this guide provide a solid foundation for the successful

handling and application of this compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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